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Compound of Interest

Compound Name: Lidocaine hydrochloride hydrate

Cat. No.: B15613666 Get Quote

An In-depth Guide to the Molecular Properties of Lidocaine Hydrochloride Monohydrate

This technical guide provides a detailed analysis of the molecular formula and weight of

lidocaine hydrochloride monohydrate, a crucial compound for researchers, scientists, and

professionals in drug development. For clarity and comparative purposes, data for the

anhydrous form, lidocaine hydrochloride, is also presented.

Molecular Composition and Weight
The fundamental characteristics of a chemical compound are its molecular formula and weight.

Lidocaine hydrochloride monohydrate is the hydrated salt form of lidocaine, an amide-type

local anesthetic. The addition of hydrochloric acid and a single water molecule to the lidocaine

base results in the monohydrate form.

Data Summary
The molecular properties of lidocaine hydrochloride and its monohydrate form are summarized

below. These values are derived from the constituent elements and their atomic masses.

Compound Molecular Formula Molar Mass ( g/mol )

Lidocaine Hydrochloride C₁₄H₂₃ClN₂O[1] 270.80[1][2]

Lidocaine Hydrochloride

Monohydrate
C₁₄H₂₅ClN₂O₂[3][4] 288.82[3]
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Detailed Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculations for both the anhydrous and monohydrate forms of lidocaine hydrochloride are

detailed below, based on the standard atomic weights of the elements.

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[5][6]

Chlorine (Cl): 35.45 u[7][8]

Nitrogen (N): 14.007 u[9][10]

Oxygen (O): 15.999 u[11][12]

Lidocaine Hydrochloride (C₁₄H₂₃ClN₂O)
Carbon: 14 x 12.011 u = 168.154 u

Hydrogen: 23 x 1.008 u = 23.184 u

Chlorine: 1 x 35.45 u = 35.45 u

Nitrogen: 2 x 14.007 u = 28.014 u

Oxygen: 1 x 15.999 u = 15.999 u

Total Molecular Weight: 270.801 u

Lidocaine Hydrochloride Monohydrate (C₁₄H₂₅ClN₂O₂)[3]
[4]
This molecule is composed of the lidocaine base (C₁₄H₂₂N₂O), hydrochloric acid (HCl), and

one molecule of water (H₂O)[13][14].

Carbon: 14 x 12.011 u = 168.154 u

Hydrogen: 25 x 1.008 u = 25.200 u
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Chlorine: 1 x 35.45 u = 35.45 u

Nitrogen: 2 x 14.007 u = 28.014 u

Oxygen: 2 x 15.999 u = 31.998 u

Total Molecular Weight: 288.816 u

The calculated molecular weight of 288.816 g/mol aligns with the widely accepted value of

approximately 288.82 g/mol .[3]

Experimental Determination
The molecular formula and weight of compounds like lidocaine hydrochloride monohydrate are

empirically determined through a combination of analytical techniques.

Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions,

allowing for the determination of the molecular weight with high precision.

Elemental Analysis: This method determines the percentage composition of each element in

the compound. These percentages are then used to derive the empirical formula, which can

be compared with the proposed molecular formula.

The specific experimental protocols for these analyses are equipment- and laboratory-

dependent and are not detailed here. The data presented in this guide are based on

established and verified values from chemical databases.[1][3][13][14]

Structural Relationship
The relationship between the lidocaine base and its hydrochloride salts can be visualized as a

straightforward chemical addition. The following diagram illustrates this progression.
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Lidocaine Base
(C₁₄H₂₂N₂O)

+ HCl

Lidocaine Hydrochloride
(C₁₄H₂₃ClN₂O)

+ H₂O

Lidocaine Hydrochloride Monohydrate
(C₁₄H₂₅ClN₂O₂)

Click to download full resolution via product page

Formation of Lidocaine Hydrochloride Salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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